4-Isopropyl-1-methylpyridin-2(1H)-one

• Molecular Formula: C9H13NO
• Molecular Weight: 151.21 g/mol
• IUPAC Name: 1-methyl-4-propan-2-ylpyridin-2-one
• InChI: InChI=1S/C9H13NO/c1-7(2)8-4-5-10(3)9(11)6-8/h4-7H,1-3H3
• InChI Key: HTYZGBMBIMXKBY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=O)N(C=C1)C

Description

4-Isopropyl-1-methylpyridin-2(1H)-one is a pyridinone derivative characterized by a six-membered aromatic ring containing a ketone group at the 2-position, a methyl group at the 1-position, and an isopropyl substituent at the 4-position. Pyridinone scaffolds are widely studied due to their versatility in medicinal chemistry, materials science, and catalysis. The isopropyl and methyl groups in this compound likely influence its electronic properties, steric bulk, and solubility, making it a candidate for applications in drug development or organic synthesis.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Isopropyl-1-methylpyridin-2(1H)-one can be achieved through various methods, including:

Alkylation of Pyridine Derivatives:

Cyclization Reactions: Using precursors that contain the necessary functional groups, cyclization reactions can form the pyridine ring with the desired substituents.

Industrial Production Methods

In an industrial setting, the production of this compound might involve:

Catalytic Processes: Utilizing catalysts to enhance the efficiency and selectivity of the reactions.

Optimized Reaction Conditions: Controlling temperature, pressure, and solvent conditions to maximize yield and purity.

Chemical Reactions Analysis

Types of Reactions

4-Isopropyl-1-methylpyridin-2(1H)-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can alter the oxidation state of the compound, potentially leading to different derivatives.

Substitution: The isopropyl and methyl groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidizing Agents: Such as potassium permanganate or chromium trioxide.

Reducing Agents: Such as lithium aluminum hydride or sodium borohydride.

Substitution Reagents: Such as halogens or organometallic compounds.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield hydroxylated derivatives, while substitution could introduce various functional groups.

Scientific Research Applications

Chemistry: As a building block for synthesizing more complex molecules.

Biology: Potential use in studying biological pathways and interactions.

Medicine: Possible applications in drug development and therapeutic research.

Industry: Use in the production of materials with specific properties.

Mechanism of Action

The mechanism by which 4-Isopropyl-1-methylpyridin-2(1H)-one exerts its effects can involve:

Molecular Targets: Interaction with specific enzymes, receptors, or other biomolecules.

Pathways: Modulation of biochemical pathways, potentially influencing cellular processes.

Comparison with Similar Compounds

Comparison with Similar Pyridinone Derivatives

Substituent Effects on Structure and Properties

The following table summarizes key structural analogs and their distinguishing features:

Compound Name	Substituents	Similarity Score	Key Properties/Data Sources
4-Iodo-1-methylpyridin-2(1H)-one	Iodo (C-4), methyl (C-1)	0.82	Higher molecular weight; halogen may enhance electrophilicity
5-Iodo-6-methylpyridin-2(1H)-one	Iodo (C-5), methyl (C-6)	0.79	Altered substituent positions; potential for regioselective reactivity
3-Chloro-1-isopropyl-4-methylpyridin-2(1H)-one	Chloro (C-3), isopropyl (C-1), methyl (C-4)	N/A	Chlorine introduces electron-withdrawing effects; steric bulk from isopropyl
4-Cyclopropyl-6-methylpyrimidin-2(1H)-one	Cyclopropyl (C-4), methyl (C-6)	N/A	Pyrimidinone scaffold; cyclopropyl may increase ring strain

Key Observations:

• Substituent Position and Electronic Effects: Halogenated analogs (e.g., iodo or chloro derivatives) exhibit electron-withdrawing effects, which could alter the pyridinone ring’s electron density compared to alkyl-substituted compounds like 4-isopropyl-1-methylpyridin-2(1H)-one. This difference may influence reactivity in cross-coupling reactions or hydrogen-bonding interactions .
• Steric Considerations : The isopropyl group in the target compound introduces significant steric bulk compared to smaller substituents (e.g., methyl or halogens). This could impact molecular conformation, solubility, and binding affinity in biological systems .
• Similarity Scores : The similarity scores (0.76–0.82) for iodinated analogs suggest structural resemblance but highlight functional group divergence, which may lead to distinct physicochemical or pharmacological profiles .

Spectroscopic Comparisons

NMR data from related pyridinones provide insights into substituent effects:

• 1H and 13C Chemical Shifts : In analogs like streptochlorin () and bis-amide derivatives (), methyl and halogen substituents cause predictable upfield/downfield shifts. For example, methyl groups typically resonate near δ 2.0–2.5 ppm in 1H NMR, while isopropyl groups show split signals due to coupling (δ 1.0–1.5 ppm for CH3 and δ 2.5–3.5 ppm for CH) .
  
  
• pD-Dependent Shifts: demonstrates that substituents like halogens can modulate the pKa of the pyridinone ring, affecting protonation states and chemical shifts. The isopropyl group in the target compound may similarly influence acidity, though experimental data are needed .